N-(2,4-dichlorophenyl)-2-{[5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(5-pyridin-3-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H11Cl2N5OS/c16-10-3-4-12(11(17)6-10)19-13(23)8-24-15-20-14(21-22-15)9-2-1-5-18-7-9/h1-7H,8H2,(H,19,23)(H,20,21,22)
• InChI Key: XMPWKUGLCAGIFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC(=NN2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5OS
• Molecular Weight: 380.3 g/mol

Description

N-(2,4-dichlorophenyl)-2-{[5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, commonly known as DPTA, is a chemical compound that has been studied for its potential applications in scientific research. DPTA belongs to the class of thioacetamide derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of DPTA is not fully understood. However, it has been suggested that DPTA may act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. DPTA may also act by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
DPTA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. DPTA has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, DPTA has been found to reduce the levels of lipid peroxidation, which is a marker of oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using DPTA in lab experiments include its high yield of synthesis, its stability, and its potential applications in various scientific research areas. However, the limitations of using DPTA in lab experiments include its potential toxicity, which may require appropriate safety measures, and its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of DPTA. One direction is to further investigate its potential applications in cancer treatment, as it has been found to exhibit anti-cancer activity. Another direction is to explore its potential applications in neurodegenerative diseases, as it has been found to exhibit neuroprotective activity. Additionally, further studies are needed to elucidate the exact mechanism of action of DPTA and to identify its molecular targets.

Scientific Research Applications

DPTA has been studied for its potential applications in various scientific research areas, including pharmacology, biochemistry, and toxicology. It has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial activities. DPTA has also been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells.